Cas no 1805708-70-6 (4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid)
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid
-
- Inchi: 1S/C12H13BrO5/c13-4-3-10(15)9-2-1-7(5-8(9)6-14)11(16)12(17)18/h1-2,5,11,14,16H,3-4,6H2,(H,17,18)
- InChI Key: UBWGJSPTEWXUQY-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(C(C(=O)O)O)=CC=1CO)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- XLogP3: 0.3
- Topological Polar Surface Area: 94.8
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026305-250mg |
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid |
1805708-70-6 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015026305-500mg |
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid |
1805708-70-6 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015026305-1g |
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid |
1805708-70-6 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid
Professional Introduction to 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic Acid (CAS No. 1805708-70-6)
4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular formula, represents a promising candidate for various applications in drug development and medicinal chemistry. The presence of both a 3-bromopropanoyl side chain and a hydroxymethyl mandelic acid core provides a versatile scaffold for further functionalization and derivatization, making it an attractive intermediate in synthetic pathways.
The chemical identity of this compound is defined by its CAS number, 1805708-70-6, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to its properties, synthesis, and applications. The molecular structure of 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid consists of a benzene ring substituted with both an ester-like functionality and an alcohol moiety, coupled with a brominated aliphatic side chain. Such structural features make it a valuable building block for the construction of more complex molecules.
In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced biological activity while maintaining favorable pharmacokinetic profiles. The 3-bromopropanoyl group in this compound is particularly noteworthy, as bromine-containing moieties are often employed in medicinal chemistry to modulate the reactivity and binding affinity of drug candidates. This substitution pattern has been extensively studied in the context of small-molecule drug design, where it contributes to improved metabolic stability and target specificity.
The hydroxymethyl mandelic acid moiety further enriches the potential applications of this compound. Mandelic acid derivatives are well-documented for their role in various therapeutic contexts, including antimicrobial, anti-inflammatory, and analgesic properties. The hydroxymethyl group introduces an additional site for chemical modification, enabling the synthesis of analogs with tailored biological activities. Such modifications are crucial for optimizing drug candidates during the preclinical development phase, where fine-tuning of molecular structure can significantly impact efficacy and safety.
Recent advancements in synthetic methodologies have facilitated the efficient preparation of 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid on both laboratory and industrial scales. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic transformations have been instrumental in constructing the desired framework with high precision. These synthetic strategies not only enhance yield but also allow for the introduction of additional functional groups, expanding the compound’s utility in drug discovery programs.
The pharmacological potential of this compound has been explored through several preclinical studies aimed at evaluating its interactions with biological targets. Initial findings suggest that derivatives of 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid may exhibit inhibitory effects on key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The bromine substituent appears to play a critical role in modulating binding affinity to these targets, potentially leading to more potent therapeutic agents.
In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for use as an intermediate in the synthesis of polymers and specialty chemicals. The ability to functionalize both the aromatic ring and the aliphatic side chains provides a high degree of flexibility in designing materials with specific properties, such as enhanced durability or biodegradability.
The regulatory landscape surrounding the use of 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid is favorable for research and development purposes. As it does not fall under any restricted categories or require special handling protocols, it can be easily integrated into diverse chemical processes without significant regulatory hurdles. This accessibility makes it an attractive choice for academic institutions and pharmaceutical companies alike.
Future research directions may focus on exploring new synthetic routes that improve scalability while maintaining high purity standards. Additionally, computational modeling techniques could be employed to predict the biological activity of various derivatives before experimental synthesis, thereby streamlining the drug discovery pipeline. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this versatile compound.
In conclusion, 4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid (CAS No. 1805708-70-6) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development and material science. Its unique structural features offer numerous opportunities for functionalization and derivatization, making it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to evolve, so too will its role as a cornerstone molecule in modern chemical innovation.
1805708-70-6 (4-(3-Bromopropanoyl)-3-(hydroxymethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)